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Compound Name:
methylaniline

Cat. No.: B13278763

Get Quote

Executive Summary & Structural Logic

N-(1-cyclopropylethyl)-2-methylaniline (CAS: 1020989-61-0) is a secondary amine featuring
an o-toluidine core coupled to a cyclopropyl-substituted ethyl chain. Its mass spectral behavior

is governed by three competing forces:
¢ Charge Localization: The nitrogen lone pair drives ionization.

¢ Ring Strain: The cyclopropyl group (27.5 kcal/mol strain energy) is a "fragile” moiety prone to
radical loss.

+ The Ortho Effect: The steric and electronic interaction between the amino group and the
ortho-methyl substituent on the benzene ring distinguishes it from meta- and para- isomers.

Chemical Specifications
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Property Value

Formula C12H17N

Exact Mass 175.1361 Da

Structure o-Tolyl-NH-CH(CHs)-Cyclopropyl
Key Moiety Cyclopropyl (CsHs)

Methodology: Data Acquisition Standards

To ensure reproducibility, the following acquisition parameters are recommended. These

protocols differentiate the target analyte from isobaric interferences.

Protocol A: GC-MS (Electron lonization)[2]

Inlet Temperature: 250°C (Splitless mode).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25um).
Carrier Gas: Helium at 1.0 mL/min (constant flow).

lon Source: 230°C, 70 eV electron energy.

Scan Range:m/z 40-350.

Protocol B: LC-QTOF (Electrospray lonization)

Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 10 min.
lonization: ESI Positive Mode (+).

Capillary Voltage: 3500 V.
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Deep Dive: Fragmentation Mechanisms (El)

In Electron lonization (70 eV), the molecule undergoes predictable, high-energy fragmentation.
The molecular ion (

, m/z 175) is typically visible but undergoes rapid

-cleavage.

The Primary Pathway: -Cleavage

The radical cation localizes on the nitrogen.[1] The bond adjacent to the nitrogen weakens,
leading to the loss of the largest alkyl radical.

o Pathway A (Dominant): Cleavage of the bond between the methine carbon and the
cyclopropyl ring.

o Loss: Cyclopropyl radical (
, 41 Da).

o Product lon:m/z 134 (Base Peak).

o Structure:

o Pathway B (Minor): Cleavage of the bond between the methine carbon and the methyl
group.

o Loss: Methyl radical (
, 15 Da).[2]
o Product lon:m/z 160.

The Secondary Pathway: Aromatic Degradation

Following the formation of the base peak (m/z 134), further fragmentation occurs:
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o Tropylium Formation: Rearrangement of the tolyl core leads to m/z 91 (

) and m/z 65 (

).

o Ortho-Effect Loss: The m/z 106/107 ions represent the N-methylaniline or o-toluidine core
fragments stripped of the alkyl side chain.

Visualization: Fragmentation Workflow

The following diagram maps the causal relationships between the parent ion and its daughters.
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Figure 1. Mechanistic fragmentation pathway of N-(1-cyclopropylethyl)-2-methylaniline
under 70 eV Electron lonization.

Comparative Analysis: Performance vs. Alternatives
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In analytical workflows, the "alternative" is often a structural isomer that co-elutes. The most
critical comparison is between the Target (Ortho) and its Para-isomer (N-(1-cyclopropylethyl)-4-
methylaniline).

Comparative Data Table: Isomer Differentiation

- Target: o-lsomer (2- Alternative: p- Mechanistic
eature
Methyl) Isomer (4-Methyl) Reason
Both undergo identical
Base Peak m/z 134 m/z 134 _cleavage losing the
cyclopropyl group.
The ortho-methyl
group facilitates
o specific H-
Ortho-Effect lon Present (m/z 118) Absent / Negligible

transfer/cyclization not
possible in the para

position.

Steric strain in the
Molecular lon ( ortho position
Lower Intensity Higher Intensity destabilizes the parent
) ion relative to the para

isomer.

The ortho isomer is
. i . ) . more compact (lower
Retention Time Earlier Elution Later Elution » )
boiling point) due to

steric shielding.

Why This Matters

For drug development and forensic identification, relying solely on the base peak (m/z 134)
leads to false positives. You must monitor the diagnostic ratio of m/z 118 to m/z 134 to confirm
the specific regioisomer.

Experimental Protocol: Self-Validating Identification
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To confirm the identity of N-(1-cyclopropylethyl)-2-methylaniline in a sample, follow this
logical gate workflow.

Step 1: Retention Index Calculation

Calculate the Kovats Retention Index (RI) using a C10-C30 alkane ladder.
e Target RI (approx): 1450-1550 (on 5% phenyl columns).

» Validation: If RI deviates >20 units from the standard, reject the ID.

Step 2: lon Ratio Confirmation (SIM Mode)

Set the Mass Spectrometer to Selected lon Monitoring (SIM) for maximum sensitivity.

Quant lon:m/z 134 (Dwell 25ms)

Qualifier 1:m/z 175 (Dwell 50ms) - Checks for intact molecule.

Qualifier 2:m/z 118 (Dwell 50ms) - Checks for ortho-substitution.

Qualifier 3:m/z 91 (Dwell 25ms) - General aromatic check.
Acceptance Criteria:
e Ratio (m/z 175 / m/z 134) must match reference standard +20%.

e Ratio (m/z 118 / m/z 134) must be > 5% (distinguishes from para-isomer).

Workflow Diagram

Confirmed:
2-Methyl (Ortho)
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4-Methyl (Para)
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Figure 2: Decision tree for distinguishing regioisomers using diagnostic ion ratios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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